![molecular formula C11H14FNO3S B7590509 (r)-1-(2-Fluoro-4-(methylsulfonyl)phenyl)pyrrolidin-3-ol](/img/structure/B7590509.png)
(r)-1-(2-Fluoro-4-(methylsulfonyl)phenyl)pyrrolidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(R)-1-(2-Fluoro-4-(methylsulfonyl)phenyl)pyrrolidin-3-ol is a chemical compound that has gained a lot of attention in recent years due to its potential applications in scientific research. This compound is a pyrrolidine derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research studies. In
Scientific Research Applications
(R)-1-(2-Fluoro-4-(methylsulfonyl)phenyl)pyrrolidin-3-ol has been found to have a range of potential scientific research applications. One of the most promising applications is in the field of neuroscience, where it has been found to modulate the activity of certain neurotransmitter receptors. This makes it a potential candidate for the development of new drugs for the treatment of neurological disorders such as depression, anxiety, and schizophrenia.
Mechanism of Action
The mechanism of action of (R)-1-(2-Fluoro-4-(methylsulfonyl)phenyl)pyrrolidin-3-ol is not fully understood, but it is believed to act as a positive allosteric modulator of certain neurotransmitter receptors. This means that it enhances the activity of these receptors by binding to a site on the receptor that is distinct from the site where the neurotransmitter binds.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to enhance the release of certain neurotransmitters such as dopamine and serotonin, and to modulate the activity of certain ion channels. It has also been found to have anxiolytic and antidepressant effects in animal models, making it a promising candidate for the development of new drugs for the treatment of these disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of (R)-1-(2-Fluoro-4-(methylsulfonyl)phenyl)pyrrolidin-3-ol for lab experiments is its reproducibility. The synthesis method is efficient and yields a consistent product, making it suitable for large-scale production. However, one limitation of the compound is its relatively high cost, which may limit its use in certain research studies.
Future Directions
There are several future directions for the research of (R)-1-(2-Fluoro-4-(methylsulfonyl)phenyl)pyrrolidin-3-ol. One direction is the development of new drugs for the treatment of neurological disorders based on the compound's modulatory effects on neurotransmitter receptors. Another direction is the investigation of the compound's potential as a tool for studying the function of these receptors in the brain. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in other fields of research.
Synthesis Methods
The synthesis of (R)-1-(2-Fluoro-4-(methylsulfonyl)phenyl)pyrrolidin-3-ol involves the reaction of (R)-1-(2-Fluoro-4-nitrophenyl)pyrrolidin-3-ol with dimethyl sulfoxide (DMSO) and sodium hydride (NaH) in the presence of an organic solvent such as N,N-dimethylformamide (DMF). The reaction takes place at a temperature of around 80°C and yields this compound as the final product. This synthesis method has been found to be efficient and reproducible, making it suitable for large-scale production of the compound.
properties
IUPAC Name |
(3R)-1-(2-fluoro-4-methylsulfonylphenyl)pyrrolidin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO3S/c1-17(15,16)9-2-3-11(10(12)6-9)13-5-4-8(14)7-13/h2-3,6,8,14H,4-5,7H2,1H3/t8-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMJCPXPANCZGAL-MRVPVSSYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=C(C=C1)N2CCC(C2)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CS(=O)(=O)C1=CC(=C(C=C1)N2CC[C@H](C2)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.